Cas no 13672-64-5 (Methyl 2-(2-oxocyclohexyl)acetate)

Methyl 2-(2-oxocyclohexyl)acetate structure

13672-64-5 structure

Product Name:Methyl 2-(2-oxocyclohexyl)acetate

CAS No:13672-64-5

MF:C₉H₁₄O₃

MW:170.205663204193

MDL:MFCD09030137

CID:119828

PubChem ID:587026

Update Time:2025-04-18

Methyl 2-(2-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-oxocyclohexyl)acetate
- Cyclohexaneacetic acid,2-oxo-, methyl ester
- (2-OXO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
- MDL： MFCD09030137
- Inchi： 1S/C9H14O3/c1-12-9(11)6-7-4-2-3-5-8(7)10/h7H,2-6H2,1H3
- InChI Key： KSINVKZRNOJNNW-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CC(=O)OC

Computed Properties

Exact Mass: 170.09432
Monoisotopic Mass: 170.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

PSA: 43.37

Methyl 2-(2-oxocyclohexyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM201823-1g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	1g	$430	2021-06-15
TRC	B496580-10mg	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5		10mg	$ 50.00	2022-06-07
TRC	B496580-50mg	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5		50mg	$ 210.00	2022-06-07
TRC	B496580-100mg	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5		100mg	$ 295.00	2022-06-07
Chemenu	CM201823-1g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	1g	$430	2023-03-07
Enamine	EN300-127023-0.05g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	0.05g	$182.0	2023-07-06
Enamine	EN300-127023-0.1g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	0.1g	$272.0	2023-07-06
Enamine	EN300-127023-0.25g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	0.25g	$389.0	2023-07-06
Enamine	EN300-127023-0.5g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	0.5g	$613.0	2023-07-06
Enamine	EN300-127023-1.0g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	1.0g	$785.0	2023-07-06

Methyl 2-(2-oxocyclohexyl)acetate Related Literature

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3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

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